LLY-283
LLY-283
LLY-283 is a potent and selective SAM-competitive chemical probe for PRMT5 (protein arginine methyltransferase 5).
Brand Name:
Vulcanchem
CAS No.:
2040291-27-6
VCID:
VC0533368
InChI:
InChI=1S/C17H18N4O4/c18-15-10-6-7-21(16(10)20-8-19-15)17-13(24)12(23)14(25-17)11(22)9-4-2-1-3-5-9/h1-8,11-14,17,22-24H,(H2,18,19,20)/t11-,12+,13-,14-,17-/m1/s1
SMILES:
C1=CC=C(C=C1)C(C2C(C(C(O2)N3C=CC4=C(N=CN=C43)N)O)O)O
Molecular Formula:
C17H18N4O4
Molecular Weight:
342.36
LLY-283
CAS No.: 2040291-27-6
Inhibitors
VCID: VC0533368
Molecular Formula: C17H18N4O4
Molecular Weight: 342.36
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 2040291-27-6 |
---|---|
Product Name | LLY-283 |
Molecular Formula | C17H18N4O4 |
Molecular Weight | 342.36 |
IUPAC Name | (2R,3R,4S,5R)-2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-[(R)-hydroxy(phenyl)methyl]oxolane-3,4-diol |
Standard InChI | InChI=1S/C17H18N4O4/c18-15-10-6-7-21(16(10)20-8-19-15)17-13(24)12(23)14(25-17)11(22)9-4-2-1-3-5-9/h1-8,11-14,17,22-24H,(H2,18,19,20)/t11-,12+,13-,14-,17-/m1/s1 |
Standard InChIKey | WWOOWAHTEXIWBO-QFRSUPTLSA-N |
SMILES | C1=CC=C(C=C1)C(C2C(C(C(O2)N3C=CC4=C(N=CN=C43)N)O)O)O |
Appearance | Solid powder |
Description | LLY-283 is a potent and selective SAM-competitive chemical probe for PRMT5 (protein arginine methyltransferase 5). |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | LLY-283; LLY 283; LLY283; LM-5179; LM 5179; LM5179. |
Reference | 1. SGC. LLY-283 A Chemical Probe For PRMT5. Accessed on 05/04/2017. Modified on 05/04/2017. thesgc.org, http://www.thesgc.org/chemical-probes/LLY-283 |
PubChem Compound | 122669401 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume